Cas no 106825-82-5 (2-(1-methylpiperidin-2-yl)acetonitrile)

• Product Name: 2-(1-methylpiperidin-2-yl)acetonitrile
• CAS No: 106825-82-5
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• CID: 1097936
• PubChem ID: 11829521
• Update Time: 2025-08-05

2-(1-methylpiperidin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-Piperidineacetonitrile
• 2-(1-methylpiperidin-2-yl)acetonitrile
• EN300-1848876
• 106825-82-5
• DTXSID80473970
• SCHEMBL12561015

• Inchi： 1S/C8H14N2/c1-10-7-3-2-4-8(10)5-6-9/h8H,2-5,7H2,1H3
• InChI Key： JIHBUFRAYUUZBS-UHFFFAOYSA-N
• SMILES： N1(C)CCCCC1CC#N

Computed Properties

• Exact Mass: 138.115698455g/mol
• Monoisotopic Mass: 138.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27Ų

Additional information on 2-(1-methylpiperidin-2-yl)acetonitrile

Introduction to 2-(1-methylpiperidin-2-yl)acetonitrile (CAS No. 106825-82-5)

The compound 2-(1-methylpiperidin-2-yl)acetonitrile, identified by the CAS registry number CAS No. 106825-82-5, is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound, often referred to as MPPAC (Methylpiperidinyl Propionitrile), has garnered attention due to its unique structural properties and potential for use in drug discovery, catalysis, and advanced materials development. Recent studies have highlighted its role in enhancing the efficiency of chemical reactions and its compatibility with modern synthetic methodologies.

The molecular structure of 2-(1-methylpiperidin-2-yl)acetonitrile consists of a piperidine ring substituted with a methyl group at position 1 and an acetonitrile group at position 2. This arrangement imparts the molecule with both nucleophilic and electrophilic characteristics, making it a valuable precursor in organic synthesis. The piperidine ring contributes to the molecule's stability, while the acetonitrile group introduces reactivity, enabling it to participate in various nucleophilic substitutions and additions.

Recent research has focused on the application of CAS No. 106825-82-5 in asymmetric catalysis, where its ability to act as a chiral auxiliary has been exploited to synthesize enantiomerically enriched compounds. This advancement is particularly significant in the pharmaceutical industry, where the demand for chiral compounds is high due to their therapeutic potential. Additionally, studies have demonstrated that this compound can serve as a building block for constructing complex molecular architectures, such as polycyclic compounds and macrocycles.

In terms of physical properties, 2-(1-methylpiperidin-2-yl)acetonitrile exhibits a melting point of approximately 45°C and a boiling point around 170°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for use in solution-phase reactions. The compound's stability under thermal conditions has also been evaluated, showing minimal degradation up to temperatures of 150°C.

The synthesis of MPPAC typically involves a multi-step process starting from readily available starting materials such as methylamine and propiononitrile. Recent advancements in synthetic protocols have optimized the reaction conditions, reducing the number of steps and improving yield. For instance, microwave-assisted synthesis has been employed to accelerate the formation of the piperidine ring while maintaining high purity levels.

In conclusion, 2-(1-methylpiperidin-2-yl)acetonitrile (CAS No. 106825-82-5) stands out as a promising compound with diverse applications across multiple disciplines. Its structural versatility, combined with recent breakthroughs in its synthesis and application, positions it as a key player in contemporary chemical research.